Cas no 1722-09-4 (Acetonitrile-2-13C)

• Product Name: Acetonitrile-2-13C
• CAS No: 1722-09-4
• MF: C₂H₃N
• MW: 42.0445749759674
• MDL: MFCD00001879
• CID: 1003159
• PubChem ID: 10866249
• Update Time: 2025-04-20

Acetonitrile-2-13C Chemical and Physical Properties

Names and Identifiers

• Acetonitrile-2-13C
• ACETONITRILE (1-13C)
• methyl-13c cyanide
• [4-amino-2-(trifluoromethyl)pyrimidin-5-yl]methyl phosphono hydrogen phosphate
• [4-azanyl-2-(trifluoromethyl)pyrimidin-5-yl]methyl phosphono hydrogen phosphate
• ACETONITRILE, [2-13C]
• (1-13C)acetonitrile
• (2-(1,3-Dioxan-2-yl)ethyl)triphenylphosphonium bromide
• (2-(13)C)acetonitrile
• [2-(1,3-DIOXAN-2-YL)ETHYL]TRIPHENYLPHOSPHONIUM BROMIDE
• 2-(1',3'-dioxan-2'-yl)ethyltriphenylphosphonium bromide
• 2-(1,3-Dioxan-2-yl)ethyltriphenylphosphonium bromide
• 2-(1,3-dioxane-2-yl)-ethyltriphenylphosphonium bromide
• 2-(13)C-acetonitrile
• 2-[(1,3-dioxan-2-yl)ethyl](triphenyl)phosphonium bromide
• 219592_ALDRICH
• AC1MC4D9
• CTK8B2191
• DTXSID001315848
• Acetonitrile-2-13C, 99 atom % 13C
• 1722-09-4
• Acetonitrile-1-13C
• 31432-55-0
• J-010806
• Acetonitrile (1-13C, 99%)
• J-018426

• MDL： MFCD00001879
• Inchi： 1S/C2H3N/c1-2-3/h1H3/i1+1
• InChI Key： WEVYAHXRMPXWCK-OUBTZVSYSA-N
• SMILES： N#C[13CH3]

Computed Properties

• Exact Mass: 42.029903935g/mol
• Monoisotopic Mass: 42.029903935g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 3
• Rotatable Bond Count: 0
• Complexity: 29.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• Color/Form: Not determined
• Density: 0.805 g/mL at 25 °C
• Melting Point: −48 °C(lit.)
• Boiling Point: 81-82 °C(lit.)
• Flash Point: 53 °F
• Refractive Index: n20/D 1.344(lit.)
• Solubility: Not determined

Acetonitrile-2-13C Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 1648 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-23/24/25-36-20/21/22
• Safety Instruction： 26-36/37-45-27-16
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)